Cas no 51536-25-5 (3-Thiopheneacetic acid,a-cyclohexyl-, ethyl ester)

• Product Name: 3-Thiopheneacetic acid,a-cyclohexyl-, ethyl ester
• CAS No: 51536-25-5
• MF: C₁₄H₂₀O₂S
• MW: 252.372403144836
• CID: 377634
• PubChem ID: 103489
• Update Time: 2025-04-19

3-Thiopheneacetic acid,a-cyclohexyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Thiopheneacetic acid,a-cyclohexyl-, ethyl ester
• ethyl 2-cyclohexyl-2-thiophen-3-ylacetate
• ethyl cyclohexyl-3-thienylacetate
• ethyl cyclohexyl(thiophen-3-yl)acetate
• 51536-25-5
• DTXSID70965859
• SCHEMBL11366829
• EINECS 257-258-4
• NS00057090

• Inchi： 1S/C14H20O2S/c1-2-16-14(15)13(12-8-9-17-10-12)11-6-4-3-5-7-11/h8-11,13H,2-7H2,1H3
• InChI Key： HPSGRCMLHWDBKJ-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(C(=O)OCC)C1CCCCC1

Computed Properties

• Exact Mass: 252.1185
• Monoisotopic Mass: 252.118
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.5
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• Density: 1.106
• Boiling Point: 343.4°Cat760mmHg
• Flash Point: 161.5°C
• Refractive Index: 1.534
• PSA: 26.3